4-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]phenol

• IUPAC Name: 4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]phenol
• InChI: InChI=1S/C15H10ClNOS/c16-12-5-1-10(2-6-12)14-9-19-15(17-14)11-3-7-13(18)8-4-11/h1-9,18H
• InChI Key: PZKMTILXYHGUCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)C3=CC=C(C=C3)Cl)O
• Molecular Formula: C15H10ClNOS
• Molecular Weight: 287.8 g/mol
• CAS No.: 400080-56-0

Description

“4-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]phenol” is a chemical compound with the linear formula C15H10ClNOS and a molecular weight of 287.77. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

Thiazoles, which include “this compound”, are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Molecular Docking Studies

The molecular structure of 4-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]phenol derivatives has been extensively studied through molecular docking methods. These studies aim to predict the interaction of the molecule with various proteins and understand its binding affinity and biological effects. For example, molecular docking results have predicted the biological effects of certain derivatives based on the interaction with different proteins (Viji et al., 2020).

Quantum Chemical Calculations

Quantum chemical calculations, particularly Density Functional Theory (DFT), have been employed to analyze the molecular structure, vibrational spectra, and various molecular parameters like bond length, bond angle, and intramolecular charge transfer. These studies provide insights into the fundamental properties of the molecule and its derivatives, facilitating the understanding of its reactivity and stability. Various molecular parameters, spectroscopic data, and other chemical properties have been obtained through DFT calculations, providing a comprehensive view of the molecule's behavior at a quantum level (Viji et al., 2020).

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular function . For instance, some thiazole derivatives have demonstrated cytotoxic activity on human tumor cell lines .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biochemical pathways due to their diverse biological activities . For example, they may affect pathways related to inflammation, pain perception, microbial growth, viral replication, and tumor growth .

Result of Action

Given the diverse biological activities of thiazole derivatives, it can be inferred that this compound may have a wide range of effects at the molecular and cellular levels .

Safety and Hazards

Sigma-Aldrich provides “4-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]phenol” to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity.

Future Directions

The future directions for “4-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]phenol” and similar compounds could involve further exploration of their pharmacological activities. Thiazole derivatives have shown promise in combating antimicrobial and anticancer drug resistance, suggesting potential applications in medical and pharmaceutical research.

Biochemical Analysis

Biochemical Properties

Thiazole derivatives have been found to exhibit diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Cellular Effects

Some thiazole derivatives have been reported to have cytotoxic activity on human tumor cell lines .

Molecular Mechanism

Thiazole derivatives have been found to have diverse biological activities, suggesting that they may interact with a variety of biomolecules .